Cas no 1334780-80-1 ((2S)-1-4-(2-methylpropyl)phenylpropan-2-amine)

• Product Name: (2S)-1-4-(2-methylpropyl)phenylpropan-2-amine
• CAS No: 1334780-80-1
• MF: C₁₃H₂₁N
• MW: 191.3125436306
• CID: 6086875
• PubChem ID: 93991771
• Update Time: 2025-05-20

(2S)-1-4-(2-methylpropyl)phenylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-1-4-(2-methylpropyl)phenylpropan-2-amine
• (2S)-1-[4-(2-methylpropyl)phenyl]propan-2-amine
• EN300-1854144
• 1334780-80-1

• Inchi： 1S/C13H21N/c1-10(2)8-12-4-6-13(7-5-12)9-11(3)14/h4-7,10-11H,8-9,14H2,1-3H3/t11-/m0/s1
• InChI Key： MMNCVCCEVXHEME-NSHDSACASA-N
• SMILES： N[C@@H](C)CC1C=CC(=CC=1)CC(C)C

Computed Properties

• Exact Mass: 191.167399674g/mol
• Monoisotopic Mass: 191.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives

Additional information on (2S)-1-4-(2-methylpropyl)phenylpropan-2-amine

(2S)-1-4-(2-methylpropyl)phenylpropan-2-amine (CAS No. 1334780-80-1): A Comprehensive Overview

(2S)-1-4-(2-methylpropyl)phenylpropan-2-amine, also known by its CAS number 1334780-80-1, is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique stereochemistry and potential therapeutic applications, making it a subject of extensive study and development.

The chemical structure of (2S)-1-4-(2-methylpropyl)phenylpropan-2-amine consists of a phenyl ring substituted with an isopropyl group at the para position, connected to a propan-2-amine moiety. The presence of the chiral center at the carbon atom adjacent to the amine group imparts enantiomeric specificity, which is crucial for its biological activity and pharmacological properties.

Recent advancements in synthetic chemistry have enabled the efficient and scalable production of (2S)-1-4-(2-methylpropyl)phenylpropan-2-amine. Various synthetic routes have been explored, including asymmetric synthesis methods that ensure high enantiomeric purity. These methods often involve the use of chiral catalysts or auxiliaries, which facilitate the selective formation of the desired enantiomer.

In the realm of medicinal chemistry, (2S)-1-4-(2-methylpropyl)phenylpropan-2-amine has shown promise as a lead compound for the development of novel therapeutics. Its potential applications span a range of therapeutic areas, including central nervous system (CNS) disorders, cardiovascular diseases, and metabolic disorders. Preclinical studies have demonstrated its ability to modulate specific receptors and enzymes, making it a valuable candidate for further investigation.

One of the key areas of research involving (2S)-1-4-(2-methylpropyl)phenylpropan-2-amine is its role in the treatment of CNS disorders. Studies have shown that this compound can interact with serotonin receptors, particularly 5-HT_1A and 5-HT_2A, which are implicated in conditions such as depression, anxiety, and schizophrenia. The selective modulation of these receptors by (2S)-1-4-(2-methylpropyl)phenylpropan-2-amine may offer new avenues for developing more effective and safer treatments for these conditions.

Beyond CNS disorders, (2S)-1-4-(2-methylpropyl)phenylpropan-2-amine has also been investigated for its potential cardiovascular benefits. Preclinical studies have indicated that it can exert vasodilatory effects and improve blood flow, which could be beneficial in treating conditions such as hypertension and peripheral artery disease. Additionally, its ability to modulate ion channels and receptors involved in cardiac function suggests potential applications in managing arrhythmias and other cardiovascular disorders.

In the context of metabolic disorders, research has explored the effects of (2S)-1-4-(2-methylpropyl)phenylpropan-2-amine on glucose metabolism and insulin sensitivity. Preliminary studies have shown that this compound can enhance glucose uptake in muscle cells and improve insulin signaling pathways, making it a promising candidate for the treatment of type 2 diabetes and related metabolic syndromes.

The safety profile of (2S)-1-4-(2-methylpropyl)phenylpropan-2-amine is another critical aspect being evaluated in preclinical studies. Toxicological assessments have generally shown favorable results, with low toxicity observed at therapeutic doses. However, ongoing research is necessary to fully understand its long-term safety and potential side effects.

Clinical trials are currently underway to further evaluate the therapeutic potential of (2S)-1-4-(2-methylpropyl)phenylpropan-2-amine. These trials aim to assess its efficacy, safety, and pharmacokinetic properties in human subjects. Early results from phase I trials have been encouraging, with positive outcomes observed in terms of tolerability and preliminary efficacy.

The future prospects for (2S)-1-4-(2-methylpropyl)phenylpropan-2-amine are promising. As research continues to advance, it is likely that this compound will play a significant role in the development of new therapeutic agents for a variety of medical conditions. Its unique chemical structure and biological activity make it an attractive candidate for further exploration and optimization.

In conclusion, (2S)-1-4-(2-methylpropyl)phenylpropan-2-amine (CAS No. 1334780-80-1) represents a compelling example of how chiral compounds can be harnessed for medicinal purposes. Ongoing research efforts are poised to unlock its full potential as a therapeutic agent, contributing to advancements in drug discovery and development.